N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C17H19Cl2N3O2S/c1-17(2,3)22-16(11-8-25-9-13(11)21-22)20-15(23)7-24-14-5-4-10(18)6-12(14)19/h4-6H,7-9H2,1-3H3,(H,20,23)
• InChI Key: MTTZDIMXYSODPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CSCC2=N1)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H19Cl2N3O2S
• Molecular Weight: 400.3 g/mol

Description

N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2,4-dichlorophenoxy)acetamide is a useful research compound. Its molecular formula is C17H19Cl2N3O2S and its molecular weight is 400.32. The purity is usually 95%.
BenchChem offers high-quality N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2,4-dichlorophenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2,4-dichlorophenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Structural and Hydrogen Bonding Analysis

A study by López et al. (2010) investigated the hydrogen-bonding patterns in substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides. Although not the exact compound, it provides insights into similar molecular structures and their hydrogen bonding, which is crucial for understanding the interactions and stability of related compounds, including N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2,4-dichlorophenoxy)acetamide (López et al., 2010).

2. Synthesis and Antioxidant Activity

Research by Chkirate et al. (2019) on pyrazole-acetamide derivatives, which are structurally similar to the compound , discussed the synthesis and characterization of these compounds. Importantly, they evaluated the antioxidant activity of these derivatives, indicating a potential research avenue for N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2,4-dichlorophenoxy)acetamide (Chkirate et al., 2019).

3. Inhibition of Fatty Acid Synthesis

A study by Weisshaar and Böger (1989) examined chloroacetamides, which include a group related to N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2,4-dichlorophenoxy)acetamide. They explored the inhibition of fatty acid synthesis in algae, highlighting a potential application in understanding and manipulating metabolic pathways (Weisshaar & Böger, 1989).

4. Optoelectronic Properties and Nonlinear Optical Behaviors

The study by Zhai et al. (2018) on functionalized acene derivatives, while not directly examining the specific compound, sheds light on the optoelectronic properties and third-order nonlinear optical behaviors of related molecular structures. This suggests potential research areas for studying the optical and electronic properties of N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2,4-dichlorophenoxy)acetamide (Zhai et al., 2018).